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Compound of Interest

Compound Name: m-PEG4-Hydrazide

Cat. No.: B609260

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
disposal of m-PEG4-Hydrazide. The following sections detail the known physical and chemical
properties, potential hazards, and recommended safety protocols to ensure the well-being of
laboratory personnel and the integrity of research outcomes.

Chemical and Physical Properties

m-PEG4-Hydrazide is a PEG linker containing a terminal hydrazide group. The hydrophilic
polyethylene glycol (PEG) spacer enhances the solubility of the compound in aqueous media.
The hydrazide moiety allows for its conjugation to molecules containing aldehyde or ketone
groups.
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Property Value Reference
CAS Number 1449390-68-4 [1]
Molecular Formula C10H22N205 [1]
Molecular Weight 250.3 g/mol [1]
Appearance Colorless liquid or solid

Purity >95% [1]
Solubility Soluble in Water, DMF, and o

DCM

Hazard Identification and Toxicology

The toxicological properties of m-PEG4-Hydrazide have not been thoroughly investigated.

However, due to the presence of a hydrazide functional group, caution is advised. Hydrazine

compounds can be toxic and may have corrosive and carcinogenic properties. Therefore, it is

crucial to handle m-PEG4-Hydrazide with appropriate care, assuming it may be hazardous

until more comprehensive data is available.

Hazard Category

Classification

Reference

Acute Toxicity

No data available

Skin Corrosion/Irritation

No data available

Serious Eye Damage/Irritation

No data available

Respiratory or Skin

Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Safe Handling and Storage
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Proper handling and storage are critical to maintaining the stability of m-PEG4-Hydrazide and
ensuring user safety.

Handling

This product should only be handled by, or under the close supervision of, personnel qualified
in the handling and use of potentially hazardous chemicals. A chemical fume hood should be
used for all manipulations of the compound.

Recommended Personal Protective Equipment (PPE):

PPE Item Specification Reference
Gloves Chemical-resistant gloves
Eye Protection Safety goggles
Lab Coat Standard laboratory coat
Storage

Proper storage conditions are essential to prevent degradation of the product.

Storage Condition Recommendation Reference
Temperature Store at -20°C

Light Protect from light

Container Store in closed vessels

Accidental Release and First Aid Measures
Accidental Release

In case of a spill, mix the material with sand or a similar inert absorbent material. Sweep up the
mixture and place it in a tightly closed container for disposal.

First Aid Measures
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Exposure Route First Aid Protocol Reference

Immediately wash the affected
skin with copious amounts of
water for at least 15 minutes
Skin Contact while removing contaminated
clothing and shoes. If irritation
persists, seek medical

attention.

Immediately flush the eyes
with copious amounts of water
for at least 15 minutes,

Eye Contact ensuring to separate the
eyelids with fingers. If irritation
persists, seek medical

attention.

Move the individual to fresh air.
Inhalation In severe cases or if symptoms

persist, seek medical attention.

Wash out the mouth with
) copious amounts of water for
Ingestion )
at least 15 minutes. Seek

medical attention.

Experimental Protocols and Workflows

The following diagrams illustrate the general workflow for handling m-PEG4-Hydrazide and a
typical bioconjugation experiment.
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Figure 1: Standard Handling Workflow for m-PEG4-Hydrazide

Click to download full resolution via product page

Figure 1: Standard Handling Workflow.
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Figure 2: General Bioconjugation Workflow
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Figure 2: General Bioconjugation Workflow.

Disposal Considerations

Dispose of m-PEG4-Hydrazide and any contaminated materials as special waste. This should
be done through a licensed disposal company and in consultation with local waste disposal
authorities to ensure compliance with national and regional regulations.

Disclaimer
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The information provided in this guide is based on currently available data and is intended for
informational purposes only. It is the responsibility of the user to conduct a thorough risk
assessment before handling this chemical. Always consult the most recent Safety Data Sheet
(SDS) from the supplier and follow all institutional and governmental safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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